Cas no 2167239-75-8 (tert-butyl 2-(1H-imidazol-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1H-imidazol-2-yl)piperazine-1-carboxylate
• CAS No: 2167239-75-8
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 6340887
• PubChem ID: 165834887
• Update Time: 2025-05-26

tert-butyl 2-(1H-imidazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1H-imidazol-2-yl)piperazine-1-carboxylate
• 2167239-75-8
• EN300-1889168

• Inchi： 1S/C12H20N4O2/c1-12(2,3)18-11(17)16-7-6-13-8-9(16)10-14-4-5-15-10/h4-5,9,13H,6-8H2,1-3H3,(H,14,15)
• InChI Key： YUPZMPTVWUIAHB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=NC=CN1)=O

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.2Ų

Additional information on tert-butyl 2-(1H-imidazol-2-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(1H-imidazol-2-yl)piperazine-1-carboxylate (CAS No. 2167239-75-8)

The compound tert-butyl 2-(1H-imidazol-2-yl)piperazine-1-carboxylate (CAS No. 2167239-75-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring both an imidazole ring and a piperazine backbone, makes it a valuable building block for drug discovery. Researchers are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in the development of kinase inhibitors and GPCR ligands.

In recent years, the demand for tert-butyl-protected piperazine derivatives has surged, driven by advancements in medicinal chemistry. The tert-butyl carbamate (Boc) group in this compound provides excellent stability during synthetic transformations, a feature highly sought after in multi-step syntheses. This aligns with current trends in green chemistry, where researchers prioritize stable intermediates that minimize unwanted side reactions and improve overall yield.

The imidazole-piperazine hybrid structure of this compound has attracted attention in computational drug design circles. Molecular docking studies suggest that such scaffolds may offer improved binding affinity to various enzyme targets. This has led to growing searches for "imidazole piperazine drug candidates" and "Boc-protected heterocyclic amines" in scientific literature databases, reflecting the compound's relevance in modern drug development pipelines.

From a synthetic chemistry perspective, CAS 2167239-75-8 represents an interesting case study in protecting group strategies. The tert-butyloxycarbonyl (Boc) protection of the piperazine nitrogen allows for selective functionalization at other positions, a technique frequently discussed in organic chemistry forums. Recent publications have highlighted its utility in creating diverse molecular architectures while maintaining excellent functional group compatibility.

Analytical characterization of tert-butyl 2-(1H-imidazol-2-yl)piperazine-1-carboxylate typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm not only the compound's purity but also its conformational preferences, which are crucial for understanding its reactivity. The growing integration of AI-assisted molecular property prediction tools has made such characterizations more accessible to research teams worldwide.

The compound's stability profile makes it particularly suitable for high-throughput screening applications. In pharmaceutical settings, derivatives of this scaffold are being evaluated for various therapeutic areas, with particular interest in neurological and inflammatory conditions. This aligns with current industry focus on small molecule modulators of challenging biological targets.

From a supply chain perspective, CAS 2167239-75-8 represents part of a growing market for specialty pharmaceutical intermediates. Manufacturers are increasingly adopting continuous flow chemistry approaches for such compounds, improving both scalability and consistency. These developments respond to the pharmaceutical industry's need for reliable supplies of high-quality building blocks.

Environmental considerations in handling tert-butyl 2-(1H-imidazol-2-yl)piperazine-1-carboxylate follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper storage under inert atmosphere is recommended to maintain stability. These handling procedures mirror broader industry movements toward sustainable chemical management practices.

The patent landscape surrounding imidazole-piperazine derivatives shows steady growth, particularly in areas of kinase inhibition and receptor modulation. This intellectual property activity underscores the compound's potential value in therapeutic development. Legal searches for "Boc-piperazine patent applications" have correspondingly increased in recent years.

Future research directions for tert-butyl 2-(1H-imidazol-2-yl)piperazine-1-carboxylate may explore its use in click chemistry applications or as a precursor for more complex heterocyclic systems. The compound's versatility positions it well for emerging synthetic methodologies, including photoredox catalysis and electrochemical synthesis techniques gaining traction in academic and industrial laboratories.